ethyl 2-{[N-(2,5-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: ethyl 2-[[2-(2,5-dichloro-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C18H18Cl2N2O5S/c1-3-27-18(24)13-6-4-5-7-15(13)21-17(23)11-22(28(2,25)26)16-10-12(19)8-9-14(16)20/h4-10H,3,11H2,1-2H3,(H,21,23)
• InChI Key: QMYGVSXJFOQHEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN(C2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)C
• Molecular Formula: C18H18Cl2N2O5S
• Molecular Weight: 445.3 g/mol

Description

Ethyl 2-{[N-(2,5-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It is widely used in the medical field due to its effectiveness in reducing inflammation and pain.

Mechanism of Action

Ethyl 2-{[N-(2,5-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are hormone-like substances that play a role in inflammation and pain. By inhibiting COX, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of interleukin-6 (IL-6), a cytokine that plays a role in inflammation. This compound has also been shown to reduce the expression of matrix metalloproteinases (MMPs), which are enzymes that play a role in tissue destruction. Additionally, this compound has been shown to reduce the expression of vascular endothelial growth factor (VEGF), which is a protein that plays a role in angiogenesis.

Advantages and Limitations for Lab Experiments

Ethyl 2-{[N-(2,5-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, which means that there is a wealth of information available on its properties and effects. However, there are also some limitations to using this compound in lab experiments. It has a relatively short half-life, which means that it may not be effective for long-term studies. Additionally, this compound has been shown to have some cytotoxic effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-{[N-(2,5-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate. One area of research is the development of new formulations of this compound that can be delivered more effectively and efficiently. Another area of research is the investigation of the potential use of this compound in the treatment of other conditions, such as cancer. Additionally, researchers may continue to investigate the biochemical and physiological effects of this compound, as well as its potential side effects and interactions with other drugs.
Conclusion:
This compound is a widely used NSAID that has been extensively studied for its anti-inflammatory and analgesic properties. It works by inhibiting the enzyme cyclooxygenase, which reduces the production of prostaglandins and thereby reduces inflammation and pain. This compound has several advantages for lab experiments, but also has some limitations. Future research may focus on the development of new formulations of this compound, as well as the investigation of its potential use in the treatment of other conditions.

Scientific Research Applications

Ethyl 2-{[N-(2,5-dichlorophenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been widely studied for its anti-inflammatory and analgesic properties. It has been used to treat various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. Researchers have also investigated the use of this compound in the treatment of migraine headaches and postoperative pain.